4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide
Overview
Description
4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide, also known as CPB, is a chemical compound that has gained significant attention in the field of scientific research. CPB is a benzamide derivative that has been shown to have potential therapeutic effects in various medical conditions.
Mechanism of Action
The mechanism of action of 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide is not yet fully understood. However, it is believed that 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide exerts its therapeutic effects by modulating various signaling pathways in the body. 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. Additionally, 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has been shown to activate certain receptors in the brain that are involved in neuroprotection.
Biochemical and Physiological Effects
4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has been shown to have various biochemical and physiological effects in the body. 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has been demonstrated to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation. 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has also been shown to activate certain receptors in the brain, including the sigma-1 receptor, which is involved in neuroprotection.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide in lab experiments is that it has been extensively studied and has demonstrated potential therapeutic effects in various medical conditions. Additionally, 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has been shown to have a relatively low toxicity profile. However, one of the limitations of using 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide in lab experiments is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments that specifically target its therapeutic effects.
Future Directions
There are several future directions for research on 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide. One direction is to further elucidate its mechanism of action, which will help to design more targeted experiments. Additionally, further research is needed to determine the optimal dosage and administration route for 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide in different medical conditions. Furthermore, it would be interesting to investigate the potential synergistic effects of 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide with other compounds in the treatment of various medical conditions. Finally, more research is needed to determine the long-term safety and efficacy of 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide in humans.
Conclusion
In conclusion, 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has demonstrated potential therapeutic effects in various medical conditions, including cancer, inflammation, and neurological disorders. 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide exerts its therapeutic effects by modulating various signaling pathways in the body, although its mechanism of action is not yet fully understood. 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has several advantages and limitations for lab experiments, and there are several future directions for research on 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide.
Scientific Research Applications
4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has been extensively studied for its potential therapeutic effects in various medical conditions, including cancer, inflammation, and neurological disorders. 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. 4-(cyclopentyloxy)-N-(4-pyridinylmethyl)benzamide has also been demonstrated to have neuroprotective effects in animal models of neurological disorders.
properties
IUPAC Name |
4-cyclopentyloxy-N-(pyridin-4-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c21-18(20-13-14-9-11-19-12-10-14)15-5-7-17(8-6-15)22-16-3-1-2-4-16/h5-12,16H,1-4,13H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDZXNZISJFWISU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=CC=C(C=C2)C(=O)NCC3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(cyclopentyloxy)-N-(pyridin-4-ylmethyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-({[(4-chloro-2-fluorophenyl)amino]carbonyl}amino)benzamide](/img/structure/B4286900.png)
![3-[(3-chlorobenzyl)thio]-4-ethyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole](/img/structure/B4286908.png)
![N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}propanohydrazide](/img/structure/B4286920.png)
![4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole](/img/structure/B4286927.png)
![N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,4-difluorobenzenesulfonamide](/img/structure/B4286932.png)
![[3-({[4-(difluoromethyl)-6-methyl-2-pyrimidinyl]thio}methyl)-4-methoxybenzylidene]malononitrile](/img/structure/B4286952.png)
![3-[(3-chlorobenzyl)thio]-4-propyl-5-(4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole](/img/structure/B4286954.png)
![N-(2,4-dichlorophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide](/img/structure/B4286969.png)
![2-(3,4-dimethylphenyl)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-4-quinolinecarboxamide](/img/structure/B4286972.png)
